![molecular formula C9H6Br3N3 B6344641 3,5-Dibromo-1-[(3-bromophenyl)methyl]-1H-1,2,4-triazole CAS No. 1240573-84-5](/img/structure/B6344641.png)
3,5-Dibromo-1-[(3-bromophenyl)methyl]-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dibromo-1-[(3-bromophenyl)methyl]-1H-1,2,4-triazole, also known as DBPT, is a triazole-based organic compound used in a variety of scientific research applications. It is a dibrominated triazole with a brominated phenylmethyl group attached to the 1-position of the 1H-1,2,4-triazole ring. DBPT has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and drug discovery.
Scientific Research Applications
Development of Organic Light Emitting Diodes (OLEDs)
Brominated aromatic compounds are often used in the fabrication of OLEDs. The 3,5-Dibromo-1H-1,2,4-triazole can serve as a building block for organic semiconductors due to its planar structure and potential for charge transport .
Creation of Porous Aromatic Frameworks
This compound’s brominated phenyl groups can be used to create porous aromatic frameworks (PAFs). These PAFs have applications in gas storage, separation technologies, and catalysis due to their high surface area and stability .
Mechanism of Action
Mode of Action
The presence of the 1,2,4-triazole moiety suggests that it may interact with biological targets through hydrogen bonding or dipole-dipole interactions .
Pharmacokinetics
The compound’s physicochemical properties, such as its predicted boiling point and density , suggest that it may have good bioavailability.
properties
IUPAC Name |
3,5-dibromo-1-[(3-bromophenyl)methyl]-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br3N3/c10-7-3-1-2-6(4-7)5-15-9(12)13-8(11)14-15/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTORMHCQEGYKKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CN2C(=NC(=N2)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.88 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-1-[(3-bromophenyl)methyl]-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.